Phosphonic acid, benzyl-, monoethyl ester

• CAS RN: 18933-98-7
• Molecular Formula: C9H13O3P
• Molecular Weight: 200.17 g/mol
• IUPAC Name: benzyl(ethoxy)phosphinic acid
• InChI: InChI=1S/C9H13O3P/c1-2-12-13(10,11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,10,11)
• InChI Key: WSOJYRTVHMMFST-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=CC=CC=C1)O

Description

Phosphonic acid, benzyl-, monoethyl ester is a useful research compound. Its molecular formula is C9H13O3P and its molecular weight is 200.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl benzylphosphonate (5.0 mL, 5.5 g, 24 mmol) was dissolved in absolute EtOH (25 mL), then 50% NaOH (3 mL) was added. The reaction was heated under reflux overnight, allowed to cool to RT, then partitioned between 2N HCl and EtOAc. Washed organic layer with brine, extracted combined aqueous layers with EtOAc, dried combined organic layers over Na2SO4. After filtration and concentration recovered 4.5 g (93%). MS (DCI/NH3) 201/218 (M+H)+/(M+H+NH3)+.